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Executive Summary
Ammonium bioxalate monohydrate (NH₄HC₂O₄·H₂O) is a crystalline salt of significant utility

in high-precision analytical chemistry, a field foundational to drug development and scientific

research. Its value lies in its capacity to act as a highly effective precipitating agent for divalent

metal cations, most notably calcium (Ca²⁺). A precise understanding of its fundamental

properties, beginning with its molecular weight, is paramount for its accurate and reproducible

application in quantitative analysis. This guide delineates the core physicochemical

characteristics of ammonium bioxalate monohydrate, provides a detailed, field-proven
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protocol for its use in gravimetric analysis, and contextualizes its broader applications for the

modern researcher.

Fundamental Physicochemical Properties
The efficacy of any analytical reagent is rooted in its defined and verifiable properties.

Ammonium bioxalate monohydrate is characterized by a precise molecular structure that

dictates its behavior in solution. Its identity is confirmed through several key identifiers and

physical constants.

The molecular weight is a cornerstone calculation for all stoichiometric applications, including

the preparation of standard solutions and the interpretation of gravimetric analysis results. It is

derived from the sum of the atomic weights of its constituent atoms based on its chemical

formula, C₂H₇NO₅.[1][2][3]

Calculation of Molecular Weight:

Carbon (C): 2 x 12.011 u = 24.022 u

Hydrogen (H): 7 x 1.008 u = 7.056 u

Nitrogen (N): 1 x 14.007 u = 14.007 u

Oxygen (O): 5 x 15.999 u = 79.995 u

Total Molecular Weight: 24.022 + 7.056 + 14.007 + 79.995 = 125.08 g/mol [1][2][4]

This calculated value is the standard used in all quantitative work.
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Property Value Source(s)

Molecular Weight 125.08 g/mol [1][2][3][4][5]

Chemical Formula C₂H₇NO₅ or NH₄HC₂O₄·H₂O [1][2][3]

CAS Number 5972-73-6 [1][2]

IUPAC Name azane;oxalic acid;hydrate [1][2]

Appearance
Colorless or white crystalline

solid
[3][5]

Melting Point 133 °C (decomposes) [3][4]

The Critical Role of Structure: Bioxalate and
Hydration
The nomenclature "bioxalate" signifies that one of the two carboxylic acid protons of oxalic acid

(H₂C₂O₄) has been replaced by an ammonium cation (NH₄⁺), leaving one acidic proton. This

distinguishes it from ammonium oxalate, ((NH₄)₂C₂O₄), where both protons are replaced. The

presence of the "monohydrate" designation indicates that one molecule of water is incorporated

into each formula unit within the crystal lattice. This water of hydration is integral to the crystal

structure and must be included when calculating the molecular weight for preparing solutions of

a known molarity.

Core Application: Gravimetric Determination of
Calcium
One of the most precise and reliable classical methods for quantifying calcium in a sample is

through its precipitation as calcium oxalate monohydrate (CaC₂O₄·H₂O), a technique for which

ammonium bioxalate is a suitable, though less common, precipitant than ammonium oxalate.[6]

[7][8] The principle of this analysis is the stoichiometric conversion of a soluble analyte into an

insoluble, pure solid of a known composition that can be accurately weighed.[8]

The workflow below illustrates the key stages of this high-precision analytical method.
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Caption: Workflow for Gravimetric Determination of Calcium.
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Field-Proven Experimental Protocol
This protocol describes a self-validating system for the gravimetric determination of calcium.

Each step is designed to maximize the purity and recovery of the precipitate, ensuring

analytical accuracy.

1. Sample Preparation:

Accurately weigh approximately 0.4 g of the dried calcium-containing unknown sample into a

250 mL beaker.

Add 5 mL of 6 M HCl to dissolve the sample.[7] Add 75 mL of deionized water.[9]

Add 5 drops of methyl red indicator to the solution. The solution should be red, indicating an

acidic pH.[6]

2. Precipitation:

While stirring, add approximately 20-25 mL of a 5% ammonium oxalate solution to the

sample.[6][9]

Add approximately 12-15 g of solid urea to the solution and cover the beaker with a watch

glass.[6][10]

Scientist's Note (Causality): Urea is the cornerstone of this high-precision method. Upon

gentle heating, it hydrolyzes slowly to produce ammonia (NH₃) and carbon dioxide (CO₂).

The ammonia gradually and uniformly neutralizes the acid in the solution. This slow

increase in pH promotes the formation of large, well-defined crystals of calcium oxalate

(CaC₂O₄·H₂O). Rapid precipitation via direct addition of ammonia would create a fine,

colloidal precipitate that is difficult to filter and prone to co-precipitation of impurities.

Gently boil the solution for about 30 minutes, or until the methyl red indicator turns yellow

(pH > 6.0).[6] This ensures the complete decomposition of urea and the quantitative

precipitation of calcium.

3. Isolation and Washing:

Prepare a sintered-glass or Gooch crucible by drying it at 105-110°C to a constant weight.
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Filter the hot solution through the pre-weighed crucible using suction.[6] It is critical to decant

the supernatant first, retaining the bulk of the precipitate in the beaker.

Wash the precipitate in the beaker with several small portions of ice-cold 0.1% ammonium

oxalate solution, decanting the washings into the crucible.

Using a rubber policeman and the wash solution, quantitatively transfer the remaining

precipitate to the crucible.

Finally, wash the precipitate in the crucible with two 10 mL portions of ice-cold deionized

water to remove any excess ammonium oxalate.[6]

4. Drying and Weighing:

Dry the crucible containing the precipitate in an oven at 105-110°C for 1-2 hours.[6]

Transfer the crucible to a desiccator to cool to room temperature.

Weigh the crucible accurately.

Repeat the drying and cooling cycle until successive weighings agree to within 0.3-0.4 mg,

achieving a constant weight.[6]

5. Calculation:

Calculate the mass of the CaC₂O₄·H₂O precipitate.

Use the gravimetric factor (the ratio of the molar mass of Ca to the molar mass of

CaC₂O₄·H₂O) to determine the mass of calcium in the original sample.

Gravimetric Factor = (Molar Mass of Ca) / (Molar Mass of CaC₂O₄·H₂O) = 40.078 /

146.112 ≈ 0.2743[7]

Mass of Ca = Mass of Precipitate × 0.2743

Broader Applications in Research & Development
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While its role in gravimetric analysis is a classic application, the properties of ammonium
bioxalate monohydrate lend it to other areas relevant to drug development and material

science:

Buffering Agent: Due to the presence of the bioxalate anion (HC₂O₄⁻), it can act as a

component in buffer systems to maintain a stable pH in experimental solutions.[2][3]

Chelating Agent: The bioxalate ion can form stable complexes with various metal ions. This

property is useful in controlling metal ion activity in solution, which can be relevant in

formulation studies or in the synthesis of metal-organic frameworks.[2][3]

Synthesis Precursor: It can be used in the synthesis of other oxalate-containing compounds

and materials, including certain pharmaceutical intermediates.[11]

Conclusion
Ammonium bioxalate monohydrate is a reagent defined by precision. Its molecular weight of

125.08 g/mol is the starting point for a cascade of exacting applications, from the preparation of

analytical standards to its use in high-fidelity quantitative techniques like gravimetric analysis.

For the researcher in drug development and applied sciences, a thorough command of this

compound's fundamental properties and the causality behind its analytical protocols is not

merely academic; it is a prerequisite for generating data that is accurate, reproducible, and

trustworthy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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